Cas no 14465-39-5 (Ethyl(2-methylbut-3-yn-2-yl)amine)

• Product Name: Ethyl(2-methylbut-3-yn-2-yl)amine
• CAS No: 14465-39-5
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 4673580
• Update Time: 2025-06-10

Ethyl(2-methylbut-3-yn-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• ethyl(2-methylbut-3-yn-2-yl)amine
• Ethyl(2-methylbut-3-yn-2-yl)amine

• Inchi： 1S/C7H13N/c1-5-7(3,4)8-6-2/h1,8H,6H2,2-4H3
• InChI Key： PTAKYPIMFHIKST-UHFFFAOYSA-N
• SMILES： N(CC)C(C#C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 105
• Topological Polar Surface Area: 12

Additional information on Ethyl(2-methylbut-3-yn-2-yl)amine

Ethyl(2-methylbut-3-yn-2-yl)amine: A Comprehensive Overview in Modern Chemical Biology

Ethyl(2-methylbut-3-yn-2-yl)amine is a heterocyclic amine with the CAS number 14465-39-5, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its ethyl side chain and 2-methylbut-3-yn-2-yl moiety, exhibits a rich chemical profile that makes it a valuable scaffold for drug discovery and synthetic chemistry applications.

The molecular structure of Ethyl(2-methylbut-3-yn-2-yl)amine consists of a butynyl group fused with an amine functional group, providing a versatile platform for further derivatization. The presence of the methyl substituent enhances its reactivity, making it particularly useful in constructing complex molecules. This compound's ability to participate in various organic reactions, such as nucleophilic additions and cyclizations, has opened new avenues for its application in medicinal chemistry.

In recent years, Ethyl(2-methylbut-3-yn-2-yl)amine has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural features have been leveraged to develop novel pharmacophores targeting various biological pathways. For instance, studies have shown its potential in modulating enzyme activity and interacting with specific protein receptors, which are critical for therapeutic intervention.

One of the most compelling aspects of Ethyl(2-methylbut-3-yn-2-yl)amine is its role in the development of neurological agents. Research indicates that derivatives of this compound exhibit promising effects on neurotransmitter systems, suggesting their utility in treating conditions such as depression and anxiety. The precise arrangement of atoms in its structure allows for fine-tuning of pharmacological properties, enabling the design of more effective and selective drugs.

The compound's reactivity also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metals and other small molecules has been utilized in the creation of novel catalysts and functional materials. These advancements highlight the broad utility of Ethyl(2-methylbut-3-yn-2-yl)amine beyond traditional pharmaceuticals.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl(2-methylbut-3-yn-2-yl)amine's behavior. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. These computational approaches are complemented by experimental investigations, which continue to elucidate the compound's mechanisms of action.

The synthesis of Ethyl(2-methylbut-3-yn-2-yl)amine involves multi-step organic reactions that showcase the ingenuity of modern synthetic methods. Techniques such as cross-coupling reactions and transition metal catalysis have been employed to construct its complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the versatility of current chemical methodologies.

As research progresses, Ethyl(2-methylbut-3-yn-2-yl)amine is expected to play an increasingly significant role in drug discovery and development. Its unique structural features and reactivity profile make it a compelling candidate for exploring new therapeutic modalities. Continued investigation into its biological activities and synthetic applications will undoubtedly expand its utility across multiple scientific disciplines.

The future prospects for Ethyl(2-methylbut-3-ylyl)amine are bright, with ongoing studies aiming to uncover new derivatives and applications. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for human health. The compound's multifaceted nature ensures that it will remain a cornerstone in the quest for innovative chemical solutions.